Cas no 1045748-24-0 (N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide
• CAS No: 1045748-24-0
• MF: C₂₀H₂₃FN₂O₅S₂
• MW: 454.53542637825
• CID: 6216300
• PubChem ID: 16596800
• Update Time: 2025-10-28

N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26595283
• AKOS002573170
• N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide
• Z223962670
• 1045748-24-0

• Inchi： 1S/C20H23FN2O5S2/c1-15-8-9-17(14-18(15)21)22-20(24)19(11-12-29(2,25)26)23-30(27,28)13-10-16-6-4-3-5-7-16/h3-10,13-14,19,23H,11-12H2,1-2H3,(H,22,24)/b13-10+
• InChI Key： AYZZAFCZONUGPZ-JLHYYAGUSA-N
• SMILES： S(C)(CCC(C(NC1C=CC(C)=C(C=1)F)=O)NS(/C=C/C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 454.10324235g/mol
• Monoisotopic Mass: 454.10324235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 126Ų

Additional information on N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide

Comprehensive Overview of N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1045748-24-0)

N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1045748-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both fluoro and methanesulfonyl groups in its structure enhances its reactivity and makes it a valuable candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds, particularly those with fluorinated aromatic rings, due to their potential in targeting specific enzymes or receptors. The compound N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide exemplifies this trend, as its sulfonamido and phenyl ethenesulfonamido moieties may contribute to its binding affinity and selectivity. Researchers are actively exploring its role in modulating protein-protein interactions, which is a hot topic in precision medicine and targeted therapy.

The synthesis of CAS No. 1045748-24-0 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its molecular structure and ensure its suitability for further studies. Given the growing demand for highly selective inhibitors in oncology and inflammation research, this compound has emerged as a promising scaffold for designing novel therapeutics.

One of the key advantages of N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide is its potential to address challenges in drug resistance, a major concern in modern medicine. Its fluorinated aromatic system may improve metabolic stability, while the sulfonamide group could enhance solubility and bioavailability. These properties align with current trends in structure-activity relationship (SAR) studies, where small modifications to molecular frameworks can significantly impact efficacy and safety.

From an industrial perspective, the demand for custom synthesis of complex molecules like CAS No. 1045748-24-0 is rising, driven by the need for innovative drug candidates. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in high-throughput screening and fragment-based drug design, where such compounds play a pivotal role. Additionally, the integration of artificial intelligence (AI) in drug discovery has further accelerated the identification of lead compounds with optimized properties.

In conclusion, N-(3-fluoro-4-methylphenyl)-4-methanesulfonyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1045748-24-0) represents a compelling area of research with broad implications for medicinal chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic avenues. As the field evolves, this compound is likely to remain at the forefront of discussions on next-generation therapeutics and personalized medicine.